Cas no 1261744-44-8 (4-Chloropyrimidine-5-acetonitrile)

• Product Name: 4-Chloropyrimidine-5-acetonitrile
• CAS No: 1261744-44-8
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• CID: 4826822
• Update Time: 2025-05-20

4-Chloropyrimidine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyrimidine-5-acetonitrile

• Inchi： 1S/C6H4ClN3/c7-6-5(1-2-8)3-9-4-10-6/h3-4H,1H2
• InChI Key： SNTQHDUHXDYIKZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CN=1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• XLogP3: 0.8
• Topological Polar Surface Area: 49.6

Additional information on 4-Chloropyrimidine-5-acetonitrile

Comprehensive Overview of 4-Chloropyrimidine-5-acetonitrile (CAS No. 1261744-44-8): Properties, Applications, and Industry Insights

4-Chloropyrimidine-5-acetonitrile (CAS 1261744-44-8) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a chloropyrimidine core coupled with an acetonitrile functional group, enables versatile reactivity, making it a critical intermediate in drug discovery and material science. This article explores its physicochemical properties, synthetic pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven molecular design.

The compound’s significance lies in its role as a building block for kinase inhibitors and anticancer agents, aligning with current searches for "targeted therapy intermediates" and "small molecule drug development." Researchers prioritize 4-Chloropyrimidine-5-acetonitrile due to its balanced lipophilicity and electrophilic reactivity, which facilitate C-C coupling reactions and nucleophilic substitutions. Recent studies highlight its utility in covalent inhibitor design, a hotspot in precision medicine.

From a synthetic perspective, CAS 1261744-44-8 is typically prepared via Vilsmeier-Haack formylation followed by cyanation, with yields optimized through microwave-assisted synthesis—a technique frequently searched in "time-efficient organic synthesis" queries. Analytical characterization via HPLC-MS and NMR confirms its high purity (>98%), a key concern for buyers seeking "pharmaceutical-grade intermediates."

Environmental and regulatory trends also shape demand. The compound’s compatibility with biocatalysis and flow chemistry resonates with "sustainable chemical production" searches. Notably, its low ecotoxicity profile supports compliance with REACH and FDA guidelines, addressing queries like "safe heterocyclic compounds."

In the agrochemical sector, 4-Chloropyrimidine-5-acetonitrile derivatives exhibit herbicidal and fungicidal activities, linking to searches for "crop protection chemicals." Patent analyses reveal growing IP filings for its use in RNA-targeting pesticides, reflecting industry shifts toward next-gen agrochemicals.

Market-wise, the compound’s supply chain robustness is underscored by its availability from cGMP-certified manufacturers—a top search term among procurement specialists. Pricing trends correlate with demand for high-throughput screening libraries, further driven by AI-based drug discovery platforms seeking diverse scaffolds.

Future directions include exploring its photocatalytic applications and metal-organic frameworks (MOFs), topics gaining traction in "advanced material synthesis" queries. Collaborative studies with computational chemistry tools (e.g., DFT calculations) are expanding its molecular utility, answering "how to predict reactivity of nitrile-containing heterocycles."

In summary, 4-Chloropyrimidine-5-acetonitrile (CAS 1261744-44-8) bridges multiple scientific frontiers. Its adaptability to green synthesis, relevance in life sciences, and alignment with digital chemistry trends ensure sustained industrial relevance, making it a compound of enduring interest for researchers and commercial stakeholders alike.